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An In-Depth Technical Guide to the Molecular Structure of 4-(Chlorodiphenylmethyl)pyridine
Hydrochloride

Introduction

4-(Chlorodiphenylmethyl)pyridine hydrochloride is a heterocyclic organic compound of
significant interest to researchers and drug development professionals. Its structure, featuring a
pyridine ring substituted at the 4-position with a diphenylmethyl chloride (benzhydryl chloride)
group, makes it a versatile and valuable intermediate in organic synthesis. The presence of a
reactive benzylic chloride and a basic pyridine nitrogen, which is protonated in the
hydrochloride salt form, provides multiple sites for chemical modification.

This guide offers a comprehensive technical overview of the molecular structure, synthesis,
and characterization of 4-(Chlorodiphenylmethyl)pyridine hydrochloride. As a Senior
Application Scientist, the following sections synthesize fundamental chemical principles with
practical, field-proven insights, providing a robust resource for professionals engaged in
synthetic chemistry and pharmaceutical development. We will delve into the causality behind
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experimental choices, ensuring that the described protocols are self-validating through rigorous
analytical characterization.

Molecular Structure and Physicochemical
Properties

The foundational attributes of 4-(Chlorodiphenylmethyl)pyridine hydrochloride are its
molecular architecture and resulting physical properties. The molecule consists of a central
tetrahedral carbon atom bonded to a pyridine ring, two phenyl rings, and a chlorine atom. In its
hydrochloride salt form, the nitrogen atom of the pyridine ring is protonated.

Caption: Molecular structure of 4-(Chlorodiphenylmethyl)pyridine hydrochloride.

Quantitative data for this compound are summarized in the table below, providing essential
information for experimental design and execution.

Property Value Reference
CAS Number 64991-61-3 [1]
Molecular Formula CisH1sCI2N [2]
Molecular Weight 316.22 g/mol [1]
White to off-white crystalline ]
Appearance Generic
powder
LogP 5.41 [1]
SZFRMXNBDKQMLD-
INChl Key [1]

UHFFFAOYSA-N

Synthesis and Mechanistic Insights

The synthesis of 4-(Chlorodiphenylmethyl)pyridine hydrochloride is a multi-step process
that relies on fundamental organic reactions. A common and logical retrosynthetic analysis
identifies Diphenyl(pyridin-4-yl)methanol as the key intermediate, which can be disconnected
back to 4-Benzoylpyridine and a phenyl organometallic reagent.[1]
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Step 1: Grignard Reaction

Phenylmagnesium bromide

4-Benzoylpyridine Nucleophilic Addition Diphenyl(pyridin-4-yl)methanol

ep 2: Chlorination & Salt Formation

4-(Chlorodiphenylmethyl)pyridine
hydrochloride

SOCl2 / HCI

SN1 Reaction

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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